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Compound of Interest

Compound Name: Lubrol WX

CAS No.: 11138-41-3

Cat. No.: B1174942

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lubrol® WX is a non-ionic detergent highly effective for the solubilization and extraction of

membrane-associated proteins, particularly those embedded within the lipid bilayer. Its utility is

well-documented in the isolation of functional membrane proteins, such as G-protein coupled

receptors (GPCRs) and associated enzymes like adenylyl cyclase. This document provides a

detailed, step-by-step guide for utilizing Lubrol® WX for the extraction of proteins from cell

cultures and tissues, enabling downstream applications such as enzymatic assays,

immunoassays, and proteomic analyses.

Principle of Lubrol® WX-Mediated Extraction
Lubrol® WX is a polyoxyethylene ether detergent that disrupts the lipid bilayer of cell

membranes, thereby liberating integral and peripheral membrane proteins. At concentrations

above its critical micelle concentration (CMC), Lubrol® WX forms micelles that encapsulate the

hydrophobic domains of membrane proteins, rendering them soluble in aqueous buffers. The
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mild, non-ionic nature of Lubrol® WX helps to preserve the native conformation and biological

activity of many proteins, making it a detergent of choice for functional studies.

Quantitative Data Summary
The optimal concentration of Lubrol® WX is critical for achieving efficient protein extraction

while maintaining protein function. The following table summarizes recommended

concentration ranges based on empirical data for the extraction of adenylyl cyclase.

Parameter Recommended Range Notes

Lubrol® WX Concentration 0.001% - 0.1% (w/v)

Higher concentrations (up to

1%) can be used for initial

solubilization, followed by

dilution for subsequent steps.

[1]

Protein Concentration 1 - 5 mg/mL
A higher protein-to-detergent

ratio can improve stability.

Incubation Time 30 - 60 minutes

Longer incubation times may

be required for complete

solubilization but can also lead

to protein degradation.

Temperature 4°C

Performing the extraction on

ice is crucial to minimize

protease activity and maintain

protein stability.

Experimental Protocols
Materials

Lysis Buffer:

50 mM Tris-HCl, pH 7.5

150 mM NaCl
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1 mM EDTA

1 mM EGTA

Protease Inhibitor Cocktail (e.g., cOmplete™, Mini, EDTA-free)

Phosphatase Inhibitor Cocktail (e.g., PhosSTOP™)

Lubrol® WX (prepare a 10% stock solution in water)

Phosphate-Buffered Saline (PBS), ice-cold

Cell scraper

Dounce homogenizer or sonicator

Microcentrifuge tubes, pre-chilled

Refrigerated microcentrifuge

Protocol 1: Protein Extraction from Adherent Cell
Culture

Cell Washing: Aspirate the culture medium from the confluent cell culture dish. Wash the

cells twice with ice-cold PBS.

Cell Lysis: Add an appropriate volume of ice-cold Lysis Buffer containing the desired final

concentration of Lubrol® WX (start with 0.01%) to the plate. For a 10 cm dish, use 1 mL of

buffer.

Scraping and Collection: Scrape the cells off the plate using a cell scraper and transfer the

cell lysate to a pre-chilled microcentrifuge tube.

Incubation: Incubate the lysate on ice for 30 minutes with gentle vortexing every 10 minutes

to ensure complete lysis.

Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular

debris.
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Supernatant Collection: Carefully transfer the supernatant, containing the solubilized

proteins, to a new pre-chilled microcentrifuge tube.

Protein Quantification: Determine the protein concentration of the extract using a detergent-

compatible protein assay, such as the BCA assay.

Storage: Aliquot the protein extract and store at -80°C for long-term use. Avoid repeated

freeze-thaw cycles.

Protocol 2: Protein Extraction from Suspension Cell
Culture

Cell Pelleting: Transfer the cell suspension to a conical tube and centrifuge at 500 x g for 5

minutes at 4°C.

Washing: Discard the supernatant and resuspend the cell pellet in ice-cold PBS. Centrifuge

again at 500 x g for 5 minutes at 4°C.

Lysis: Discard the supernatant and resuspend the cell pellet in ice-cold Lysis Buffer

containing the desired final concentration of Lubrol® WX.

Incubation: Incubate on ice for 30 minutes with gentle vortexing every 10 minutes.

Clarification and Collection: Proceed with steps 5-8 from Protocol 1.

Protocol 3: Protein Extraction from Tissue Samples
Tissue Preparation: Excise the tissue of interest and place it in ice-cold PBS. On a pre-

chilled surface, mince the tissue into small pieces.

Homogenization: Transfer the minced tissue to a Dounce homogenizer with 10-20 volumes

of ice-cold Lysis Buffer containing Lubrol® WX. Homogenize with 10-15 strokes of the pestle.

Alternatively, sonicate the sample on ice.

Incubation: Incubate the homogenate on ice for 60 minutes with gentle agitation.

Clarification and Collection: Centrifuge the homogenate at 14,000 x g for 15 minutes at 4°C.

Carefully collect the supernatant and proceed with steps 7-8 from Protocol 1.
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Visualizations
Experimental Workflow
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Sample Preparation

Lysis & Solubilization

Clarification & Collection

Downstream Applications

Start:
Adherent Cells, Suspension Cells, or Tissue

Wash with ice-cold PBS

Add Lysis Buffer
with Lubrol® WX

Incubate on ice
(30-60 min)

Centrifuge at 14,000 x g
for 15 min at 4°C

Collect Supernatant
(Solubilized Proteins)

Protein Quantification
(e.g., BCA Assay)

Store at -80°C
Enzymatic Assays,

Western Blot,
Immunoprecipitation, etc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1174942/docs#application-notes-and-protocols-for-
protein-extraction-with-lubrol-wx]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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